Cas no 65697-89-4 (5-(2-methylphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole)
65697-89-4 structure
Product Name:5-(2-methylphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole
CAS No:65697-89-4
MF:C16H15N3
MW:249.310403108597
CID:1691004
PubChem ID:171678
Update Time:2025-04-21
5-(2-methylphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-methylphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole
- 1H-1,2,4-triazole, 5-(2-methylphenyl)-3-(4-methylphenyl)-
- 3-(o-Tolyl)-5-(p-tolyl)-1H-1,2,4-triazole
- CHEMBL277557
- BRN 0531213
- 1H-1,2,4-Triazole, 3-(2-methylphenyl)-5-(4-methylphenyl)-
- 3-(o-Tolyl)-5-(p-tolyl)-s-triazole
- s-Triazole, 3-(o-tolyl)-5-(p-tolyl)-
- DTXSID80215913
- 65697-89-4
- AKOS002732073
-
- Inchi: 1S/C16H15N3/c1-11-7-9-13(10-8-11)15-17-16(19-18-15)14-6-4-3-5-12(14)2/h3-10H,1-2H3,(H,17,18,19)
- InChI Key: QHLGMHWLIPIGPX-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC=CC=2C)=NC(C2C=CC(C)=CC=2)=N1
Computed Properties
- Exact Mass: 249.12675
- Monoisotopic Mass: 249.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.57
5-(2-methylphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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